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Sirius Red Staining Data for PXS-5153A

The following table summarizes the key experimental findings from a pre-clinical study on liver fibrosis [1].

) Effect on Sirius
Experimental

Treatment Red Stainin S orting Data
Model ining tpporting
Area
CCl4-induced PXS-5153A (10 mg/kg,  Significant A 2.2-fold increase in Sirius red
liver fibrosis (Rat) oral, daily after 3 reduction area from disease was reduced
weeks of CCl4) with PXS-5153A treatment [1].

Experimental Protocols for Sirius Red Staining

The search results provide details on the general methodology for Sirius red staining and the specific in vivo

model used to generate the data above.

e Sirius Red Staining Protocol: The staining was performed to visualize and quantify collagen
deposition [2]. While the exact protocol used in the PXS-5153A study was not detailed, a robust and

commonly used method involves the following steps [2]:

o Tissue Preparation: Tissue sections (e.g., liver lobes) are dissected and fixed in 4%
formaldehyde for 24 hours before being embedded in paraffin.
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o Staining: Deparaffinized sections are stained with a Picro-Sirius Red (PSR) solution. A
standard protocol uses a 0.1% Sirius Red F3B (Direct Red 80) solution in a saturated aqueous
picric acid solution.

o Quantification: The stained collagen fibers appear red. The fibrosis can be quantified as the
Collagen Proportionate Area (CPA), which is the area occupied by collagen divided by the
entire examined tissue area. This is often done using digital image analysis (DIA) software for
objectivity and accuracy [2].

¢ In Vivo Animal Model: The data was generated in a well-established rat model of liver fibrosis [1].

o Disease Induction: Liver fibrosis was induced in Sprague Dawley rats by oral administration of
carbon tetrachloride (CCl4) three times per week for 6 weeks.

o Therapeutic Treatment: PXS-5153A was administered by oral gavage after 3 weeks of CCl4
administration, continuing until the end of the study. This "therapeutic treatment" regimen tests

the compound's ability to ameliorate existing fibrosis, not just prevent it.
o Tissue Analysis: One lobe of the liver was fixed in formalin, stained with Sirius red, and the

percentage coverage area was measured [1].

Mechanism of Action and Experimental Workflow

The reduction in Sirius red staining is a direct result of PXS-5153A inhibiting the enzymatic activity of
LOXL2/LOXL3. The following diagram illustrates the underlying signaling pathway and the key

experimental steps that lead to the observed outcome.
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Biological Pathway Experimental Workflow

1. Animal Model
(CCl4-induced fibrosis)

2. Administer PXS-5153A
Therapeutic protocol

nhibits

3. Tissue Processing
Fixation, sectioning

4. Sirius Red Staining
Collagen-specific dye

5. Digital Image Analysis
Collagen Proportionate Area (CPA)

Click to download full resolution via product page

Comparison with Other LOXL2 Inhibitors

For context, the table below compares PXS-5153A with other LOXL2 inhibitors mentioned in the search

results.
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Inhibitor . . o Development
Target Key Pre-clinical Efficacy Findings
Name Stage
PXS-5153A Dual LOXL2/LOXL3 Reduced Sirius red area, collagen Pre-clinical
inhibitor [1] [3] content, and cross-links in liver
fibrosis; improved cardiac output after
MI [1].
SNT-5382 Potent LOXL2 inhibitor Reduced fibrosis and improved cardiac  Phase 1 Clinical
(also inhibits LOXL3/4) function in a myocardial infarction (MI)  Trials
[4] mouse model [4].
Simtuzumab  LOXL2 selective Did not inhibit enzymatic activity of Clinical
antibody [4] LOXLZ2; clinical trial failures [4]. development
halted
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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